1-(4-fluorophenyl)-5-oxo-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-5-oxo-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H19FN4O2S/c21-15-3-5-16(6-4-15)25-13-14(12-19(25)26)20(27)22-8-10-24-9-7-17(23-24)18-2-1-11-28-18/h1-7,9,11,14H,8,10,12-13H2,(H,22,27)
• InChI Key: CTDYGJBQDDOUNL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCCN3C=CC(=N3)C4=CC=CS4
• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol

Description

1-(4-fluorophenyl)-5-oxo-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H19FN4O2S and its molecular weight is 398.46. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorophenyl)-5-oxo-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-5-oxo-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications In the realm of medicinal chemistry, the compound's structure suggests potential utility in the design of drugs targeting various diseases. For example, the presence of a pyrazole moiety, which is known for its anticancer and anti-inflammatory properties, indicates this compound could serve as a lead structure for the development of new therapeutic agents. Studies have demonstrated the synthesis and evaluation of similar structures for their cytotoxicity, inhibitory activities against specific enzymes or proteins, and as potential anticancer agents (Alam et al., 2016; Hammam et al., 2005; Rahmouni et al., 2016) (Alam et al., 2016), (Hammam et al., 2005), (Rahmouni et al., 2016).

Material Science Applications The unique structural features of this compound, such as the presence of fluorophenyl groups, suggest its potential application in the development of novel materials. Fluorinated compounds are known for their unique properties, including high thermal stability and resistance to solvents, which are desirable in materials science for applications such as coatings, polymers, and electronic devices. The copolymerization of similar structures with other monomers has been explored to enhance the electrochromic properties of conducting polymers, indicating potential applications in smart windows and displays (Türkarslan et al., 2007) (Türkarslan et al., 2007).

Synthetic Methodology Applications This compound could also be used as an intermediate in the synthesis of more complex molecules. Its multifunctional nature, containing reactive groups such as carboxamide and pyrrolidine, enables it to undergo various chemical reactions, contributing to the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. Research in this area has led to the development of novel synthetic routes for the preparation of heterocycles, which are crucial scaffolds in pharmaceuticals, agrochemicals, and dyes (Ergun et al., 2014; Ledenyova et al., 2018) (Ergun et al., 2014), (Ledenyova et al., 2018).